Cas no 331673-15-5 (1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester)
331673-15-5 structure
Product Name:1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester
CAS No:331673-15-5
MF:C26H48O4
MW:424.656929016113
CID:1455353
PubChem ID:12151622
Update Time:2025-04-20
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Cyclohexanedicarboxylic acid, dinonyl ester
- 1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester
- dinonyl cyclohexane-1,2-dicarboxylate
- SCHEMBL1296641
- NS00073862
- cyclohexan-1,2-dicarbonsauredinonylester
- starbld0033645
- DTXSID70274054
- 331673-15-5
- GGLHXZYMYYBBHT-UHFFFAOYSA-N
-
- Inchi: 1S/C26H48O4/c1-3-5-7-9-11-13-17-21-29-25(27)23-19-15-16-20-24(23)26(28)30-22-18-14-12-10-8-6-4-2/h23-24H,3-22H2,1-2H3
- InChI Key: GGLHXZYMYYBBHT-UHFFFAOYSA-N
- SMILES: O(CCCCCCCCC)C(C1CCCCC1C(=O)OCCCCCCCCC)=O
Computed Properties
- Exact Mass: 424.35544
- Monoisotopic Mass: 424.35526001g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 20
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 9.4
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C989950-50mg |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 50mg |
$ 69.00 | 2023-09-08 | ||
| TRC | C989950-250mg |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 250mg |
$293.00 | 2023-05-18 | ||
| TRC | C989950-500mg |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 500mg |
$552.00 | 2023-05-18 | ||
| TRC | C989950-2.5g |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester |
331673-15-5 | 2.5g |
$2383.00 | 2023-05-18 |
1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
331673-15-5 (1,2-Cyclohexanedicarboxylic Acid 1,2-Dinonyl Ester) Related Products
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